![molecular formula C11H10N2O2S B1416959 3-hydroxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide CAS No. 1019453-02-1](/img/structure/B1416959.png)
3-hydroxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide
Overview
Description
“3-hydroxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide” is a chemical compound with the molecular formula C11H10N2O2S . It has a molecular weight of 234.27 .
Molecular Structure Analysis
The thiazole ring in “this compound” is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .
Scientific Research Applications
Synthesis and Antifungal Applications
The compound "3-hydroxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide" and its derivatives have been actively researched, particularly in the realm of antifungal applications. For instance, a study by Narayana et al. (2004) synthesized a series of 2-hydroxy-5-(1,3-thiazol-5-yl) benzamides and their derivatives, demonstrating their potential as antifungal agents. These compounds were prepared by reacting 5-(bromoacetyl) salicylamide with thiourea, thioformamide, and thioalkylamide, among others. They were then screened for antifungal activity, showcasing their potential application in this area (Narayana, Vijaya Raj, Ashalatha, Kumari, & Sarojini, 2004).
Role in Supramolecular Gelators
Another study by Yadav and Ballabh (2020) explored the role of N-(thiazol-2-yl) benzamide derivatives, including compounds like "3-methyl-N-(thiazol-2-yl) benzamide," as supramolecular gelators. This research aimed to understand the impact of methyl functionality and multiple non-covalent interactions on gelation behavior. The study found that specific amides displayed gelation behavior towards ethanol/water and methanol/water mixtures, with significant stability and low minimum gelator concentration (MGC). This indicates the potential of these compounds in designing supramolecular structures, which can have various applications in materials science and nanotechnology (Yadav & Ballabh, 2020).
Anticancer and Antimicrobial Properties
Additionally, a study by Ravinaik et al. (2021) focused on the synthesis of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides. These compounds were evaluated for their anticancer activity against various cancer cell lines, with some derivatives showing higher anticancer activities than the reference drug. This highlights the potential of these compounds in the development of new anticancer drugs (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).
Mechanism of Action
Target of Action
Thiazole derivatives, which include this compound, have been found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs . These compounds often interact with various enzymes or receptors in the body, which suggests a broad range of potential targets for 3-hydroxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide.
Mode of Action
Thiazole derivatives have been shown to interact with their targets in various ways, leading to different biological effects . For instance, some thiazole derivatives bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .
Biochemical Pathways
Thiazole derivatives have been shown to activate or inhibit various biochemical pathways and enzymes . This can lead to a wide range of downstream effects, including changes in cell growth, metabolism, and apoptosis.
Pharmacokinetics
The solubility of a compound in water, alcohol, and ether, as well as its specific gravity, can influence its bioavailability .
Result of Action
Thiazole derivatives have been shown to have various biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
Factors such as ph, temperature, and the presence of other substances can influence the activity and stability of many compounds .
properties
IUPAC Name |
3-hydroxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2S/c1-7-6-12-11(16-7)13-10(15)8-3-2-4-9(14)5-8/h2-6,14H,1H3,(H,12,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMFIUESGIPWMDD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(S1)NC(=O)C2=CC(=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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